Cas no 209916-33-6 ([2-(Tert-butylsulfonylamino)phenyl]boronic acid)
209916-33-6 structure
Product Name:[2-(Tert-butylsulfonylamino)phenyl]boronic acid
CAS No:209916-33-6
MF:C10H16BNO4S
MW:257.11434173584
CID:2104254
Update Time:2023-08-03
[2-(Tert-butylsulfonylamino)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-methylpropan-2-ylsulfonamido)phenylboronic acid
- [2-(Tert-butylsulfonylamino)phenyl]boronic acid
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- Inchi: 1S/C10H16BNO4S/c1-10(2,3)17(15,16)12-9-7-5-4-6-8(9)11(13)14/h4-7,12-14H,1-3H3
- InChI Key: GTQASRKUJQOGJJ-UHFFFAOYSA-N
- SMILES: S(C(C)(C)C)(NC1C=CC=CC=1B(O)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 344
- Topological Polar Surface Area: 95
[2-(Tert-butylsulfonylamino)phenyl]boronic acid Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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